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Compound of Interest

Compound Name: 2-Methylglutaronitrile

Cat. No.: B1199711

This guide provides essential safety and logistical information for the proper disposal of 2-
Methylglutaronitrile, ensuring compliance and safety in research, scientific, and drug
development environments. The following procedures are designed to offer clear, step-by-step
instructions for handling and disposing of this chemical waste.

Immediate Safety and Handling Precautions

2-Methylglutaronitrile is a toxic substance that is fatal if inhaled and toxic if swallowed or in
contact with skin.[1] It also causes serious eye and skin irritation.[1] Therefore, strict adherence
to safety protocols is mandatory when handling this chemical for use or disposal.

e Engineering Controls: Always handle 2-Methylglutaronitrile in a well-ventilated area,
preferably within a chemical fume hood.[2][3] Ensure that emergency exits and risk-
elimination areas are established.[2]

o Personal Protective Equipment (PPE): A comprehensive PPE plan is critical. This includes:

o Respiratory Protection: Wear a NIOSH (US) or CEN (EU) approved respirator.[4] In case
of inadequate ventilation, respiratory protection is required.[2]

o Hand Protection: Handle with chemical-impermeable gloves, which must be inspected
before use.[2]

o Eye Protection: Use tightly fitting safety goggles with side-shields.[2]
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o Body Protection: Wear fire/flame resistant and impervious clothing.[2]

e Hygiene: Do not eat, drink, or smoke when using this product.[1][2] Wash hands and face
thoroughly after handling and immediately change any contaminated clothing.[2]

Chemical and Physical Properties

Understanding the properties of 2-Methylglutaronitrile is crucial for its safe handling and

disposal.
Property Value
Appearance Liquid[2]
Boiling Point 269-271 °C (516-520 °F)
Melting Point -45 °C (-49 °F)
Flash Point 115 °C (239 °F) - closed cup
Density 0.95 g/mL at 25 °C (77 °F)
Solubility Water soluble[5]
Acute Toxicity (Oral) LD50 Rat: 301 mg/kg[1]
Acute Toxicity (Dermal) LD50 Rabbit: 776 mg/kg[1]
Acute Toxicity (Inhalation) LC50 Rat: 0.66 mg/l/4h[1]

Step-by-Step Disposal Procedure

All chemical waste, including 2-Methylglutaronitrile, must be treated as hazardous unless
confirmed otherwise by safety personnel.[6] Disposal must be conducted through a licensed
professional waste disposal service.[4] Never dispose of this chemical into drains, sewers, or
the environment.[2][4][6]

Step 1: Waste Identification and Segregation

 |dentify as Hazardous Waste: 2-Methylglutaronitrile is a toxic hazardous waste. All
solutions containing it, as well as contaminated materials (e.g., gloves, absorbent paper,
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glassware), must be disposed of as hazardous waste.[1][6]

o Segregate Incompatible Chemicals: Store 2-Methylglutaronitrile waste separately from
incompatible materials. Nitriles can react violently with strong oxidizing acids and can
produce toxic hydrogen cyanide gas when mixed with bases.[5] Keep this waste stream
separate from acids and bases.[7]

Step 2: Container Selection and Labeling

o Choose a Suitable Container: Collect liquid waste in a sturdy, leak-proof, and chemically
compatible container with a secure screw cap.[3][7][8] Plastic containers are often preferred.
[9] The container should be in good condition, with no signs of damage or deterioration.[3][7]

e Properly Label the Container:

[¢]

Affix a hazardous waste label to the container as soon as you begin collecting waste.[8]

o Clearly write the full chemical name, "2-Methylglutaronitrile,” and list all other
constituents of the waste solution.[8][10]

o Include the name and contact information of the responsible person.[10]

o If reusing an old chemical bottle, ensure the original label is completely defaced or
removed.[6][10]

Step 3: Waste Accumulation and Storage

o Designate a Storage Area: Store the waste container in a designated Satellite Accumulation
Area (SAA), which must be at or near the point of generation.[7][9]

o Keep Containers Closed: Waste containers must be kept securely capped at all times,
except when adding waste.[6][7][9] This prevents the release of harmful vapors.

e Use Secondary Containment: All liquid hazardous waste containers must be stored in
secondary containment to prevent spills.[8]

¢ Monitor Accumulation Limits: Do not store more than 55 gallons of hazardous waste or one
quart of acutely toxic waste in an SAA.[9]
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Step 4: Arranging for Disposal

Request Pickup: Once the waste container is full, or before it has been stored for 12 months,
arrange for its collection by your institution's Environmental Health and Safety (EHS) office or
a licensed hazardous waste contractor.[9][10]

Do Not Evaporate: Evaporation of hazardous waste, even in a fume hood, is strictly
prohibited as a disposal method.[6]

Disposal of Empty Containers

Containers that held 2-Methylglutaronitrile are also considered hazardous.

» Triple Rinsing: An empty container that held an acutely hazardous chemical must be triple-
rinsed with a suitable solvent (like water or alcohol) that can remove the residue.[6][8]

Collect Rinsate: The first rinse (and for highly toxic chemicals, the first three rinses) must be
collected and disposed of as hazardous chemical waste.[8]

Final Disposal: After being properly rinsed and air-dried, deface the chemical label, remove
the cap, and the container can then be disposed of as regular trash or recycled.[6]

Spill Response and Cleanup

In the event of a spill, treat all cleanup materials as hazardous waste.

o Evacuate and Ventilate: Evacuate personnel to a safe area and ensure adequate ventilation.

[2]

Contain Spill: Prevent further leakage if it is safe to do so.[2] For small liquid spills, use an
absorbent material like sand or sawdust.[11] For solid spills, dampen the material with
alcohol before transferring to a suitable container.[5]

Collect Waste: Use spark-proof tools to collect the absorbed or dampened material.[2][5]
Place it and any contaminated clothing or absorbent paper into a vapor-tight plastic bag or a
sealed, labeled container for disposal.[5]
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o Decontaminate Area: Wash the contaminated surface with alcohol, followed by a strong soap
and water solution.[5]

Disposal Workflow for 2-Methylglutaronitrile

The following diagram illustrates the decision-making process for the proper disposal of 2-
Methylglutaronitrile waste in a laboratory setting.
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Caption: Workflow for the safe disposal of 2-Methylglutaronitrile waste.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1199711?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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